Cas no 1935297-50-9 (3-(3-Methylcyclobutyl)propan-1-amine)

• Product Name: 3-(3-Methylcyclobutyl)propan-1-amine
• CAS No: 1935297-50-9
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6141006
• PubChem ID: 119055095
• Update Time: 2025-06-14

3-(3-Methylcyclobutyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylcyclobutyl)propan-1-amine
• SCHEMBL19102516
• 1935297-50-9
• SCHEMBL20192272
• EN300-6266533
• 3-(3-Methylcyclobutyl)propan-1-amine

• Inchi： 1S/C8H17N/c1-7-5-8(6-7)3-2-4-9/h7-8H,2-6,9H2,1H3
• InChI Key： QNPLWQOWQWTDOE-UHFFFAOYSA-N
• SMILES： NCCCC1CC(C)C1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Methylcyclobutyl)propan-1-amine

Comprehensive Overview of 3-(3-Methylcyclobutyl)propan-1-amine (CAS No. 1935297-50-9): Properties, Applications, and Industry Insights

The chemical compound 3-(3-Methylcyclobutyl)propan-1-amine (CAS No. 1935297-50-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science research. This amine derivative features a methylcyclobutyl group attached to a three-carbon aliphatic chain, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₈H₁₇N, and moderate lipophilicity contribute to its utility in drug discovery, particularly in modulating central nervous system (CNS) targets.

In the context of current industry trends, researchers are increasingly exploring cyclobutane-containing compounds like 3-(3-Methylcyclobutyl)propan-1-amine for their conformational rigidity and metabolic stability. These characteristics align with the growing demand for bioactive small molecules in neurodegenerative disease research—a hot topic in 2024. The compound's CAS No. 1935297-50-9 frequently appears in patent literature related to GPCR modulators, reflecting its potential in addressing unmet medical needs.

From a synthetic chemistry perspective, the methylcyclobutyl moiety in this propan-1-amine derivative offers steric constraints that can enhance selectivity in molecular interactions. This property is particularly relevant for structure-activity relationship (SAR) studies, a common search term among medicinal chemists. Recent publications highlight its use in optimizing lead compounds for improved pharmacokinetic profiles, demonstrating its role in modern hit-to-lead optimization workflows.

The compound's physicochemical parameters—including a calculated LogP of ~1.8 and molecular weight of 127.23 g/mol—make it suitable for crossing biological barriers while maintaining drug-like properties. These metrics are critical for researchers querying terms like "brain-penetrant amines" or "small molecule CNS drugs" in scientific databases. Furthermore, its stability under physiological pH conditions (as evidenced by in vitro assays) positions it as a robust building block for peptide mimetics design.

In material science applications, 3-(3-Methylcyclobutyl)propan-1-amine serves as a precursor for specialty polymers with tailored thermal properties. The strained cyclobutane ring introduces interesting conformational dynamics into polymer backbones, a feature explored in advanced shape-memory materials research. This aligns with the surge in searches for "smart material precursors 2024" across academic and industrial R&D platforms.

Quality control protocols for CAS No. 1935297-50-9 typically involve HPLC purity analysis (>98%) and chiral separation when applicable, addressing the pharmaceutical industry's emphasis on enantiomeric purity. The compound's proton NMR spectrum characteristically shows distinct signals for the cyclobutyl protons (δ 2.5-3.0 ppm) and amine protons (δ 1.2 ppm), information frequently sought by analytical chemists verifying synthetic batches.

Emerging applications in catalysis have also been reported, where the sterically hindered amine functionality acts as a ligand modifier in asymmetric hydrogenation reactions. This development responds to the chemical industry's focus on sustainable chiral catalysis, a trending topic in green chemistry forums. The compound's stability under oxygen-free conditions makes it particularly suitable for air-sensitive organometallic applications.

From a commercial availability standpoint, 3-(3-Methylcyclobutyl)propan-1-amine is typically supplied as a colorless to pale yellow liquid with standard storage recommendations of 2-8°C under inert atmosphere. These handling parameters—often searched alongside "amine compound storage guidelines"—reflect industry best practices for maintaining chemical integrity during long-term storage.

The compound's structure-activity profile continues to inspire computational chemistry studies, particularly in molecular docking simulations targeting aminergic receptors. This intersects with the rising interest in AI-assisted drug discovery, as evidenced by increased searches for "machine learning in medicinal chemistry". Researchers appreciate the molecule's balanced polar surface area (≈26 Ų) and rotatable bond count (3), which are optimal parameters for blood-brain barrier penetration predictions.

In summary, 3-(3-Methylcyclobutyl)propan-1-amine (CAS No. 1935297-50-9) represents a multifaceted chemical entity with expanding roles across therapeutic development and advanced materials. Its structural features address contemporary challenges in rational drug design and functional material engineering, while its commercial availability supports reproducible research—key factors driving its prominence in 2024's scientific landscape.